Tert-butyl 3-hydroxy-3-(thiophen-3-yl)pyrrolidine-1-carboxylate

• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol
• IUPAC Name: tert-butyl 3-hydroxy-3-thiophen-3-ylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H19NO3S/c1-12(2,3)17-11(15)14-6-5-13(16,9-14)10-4-7-18-8-10/h4,7-8,16H,5-6,9H2,1-3H3
• InChI Key: JHXQRPUXSBWNHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C2=CSC=C2)O

Description

Tert-butyl 3-hydroxy-3-(thiophen-3-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H19NO3S and its molecular weight is 269.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromothiophene (10 g, 61.8 mmol) in dry ether (200 mL) at −65° C. under N2 was added n-BiLi dropwise. After stirring at −65° C. for 1 h, tert-butyl 3-oxopyrrolidine-1-carboxylate (13.7 g, 74.2 mmol) in dry ether (80 mL) was added dropwise. After addition, the reaction mixture was warmed to 0° C. and stirred for 3 h. The reacton was quenched with water and extracted with ether. The combined organic layer was washed with brine, and dried over anhydrous Na2SO4. After filtration and concentration, the crude product was purified by column chromatography to give the title compound (9.8 g, 59%).